Cas no 948887-38-5 ((S)-2-TERT-BUTOXYCARBONYLAMINO-5-PHENYL-PENT-3-ENOIC ACID ETHYL ESTER)

• Product Name: (S)-2-TERT-BUTOXYCARBONYLAMINO-5-PHENYL-PENT-3-ENOIC ACID ETHYL ESTER
• CAS No: 948887-38-5
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 1984948
• PubChem ID: 53487157
• Update Time: 2025-05-19

(S)-2-TERT-BUTOXYCARBONYLAMINO-5-PHENYL-PENT-3-ENOIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• (S)-2-TERT-BUTOXYCARBONYLAMINO-5-PHENYL-PENT-3-ENOIC ACID ETHYL ESTER
• ethyl (E,2S)-2-(tert-butoxycarbonylamino)-5-phenyl-pent-3-enoate
• 948887-38-5
• Ethyl (S)-2-((tert-butoxycarbonyl)amino)-5-phenylpent-3-enoate

• Inchi： 1S/C18H25NO4/c1-5-22-16(20)15(19-17(21)23-18(2,3)4)13-9-12-14-10-7-6-8-11-14/h6-11,13,15H,5,12H2,1-4H3,(H,19,21)/b13-9+/t15-/m0/s1
• InChI Key： VMNPXKOOBRYPPV-GLNPCMGASA-N
• SMILES： O(C(N[C@H](C(=O)OCC)/C=C/CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.6Ų

Additional information on (S)-2-TERT-BUTOXYCARBONYLAMINO-5-PHENYL-PENT-3-ENOIC ACID ETHYL ESTER

(S)-2-TERT-BUTOXYCARBONYLAMINO-5-PHENYL-PENT-3-ENOIC ACID ETHYL ESTER: A Comprehensive Overview

The compound with CAS No. 948887-38-5, commonly referred to as (S)-2-TERT-BUTOXYCARBONYLAMINO-5-PHENYL-PENT-3-ENOIC ACID ETHYL ESTER, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is notable for its complex structure, which includes a tert-butoxycarbonyl (Boc) protecting group, a phenyl substituent, and an ethyl ester moiety. The presence of these functional groups makes it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of tert-butoxycarbonyl (Boc) groups in peptide synthesis and protection strategies. The Boc group is widely used due to its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Boc group plays a critical role in controlling the reactivity of the amino group during synthetic procedures. This has been extensively explored in research articles published in high-impact journals such as *Journal of Organic Chemistry* and *Organic Letters*.

The phenyl group in the structure introduces aromaticity and enhances the compound's stability. This feature is particularly advantageous in applications where thermal stability is required. Recent advancements in computational chemistry have allowed researchers to model the electronic effects of the phenyl group on the overall reactivity of the molecule. These studies, conducted using density functional theory (DFT), have provided deeper insights into the compound's electronic structure and reactivity patterns.

The ethyl ester moiety contributes to the solubility of the compound in organic solvents, making it easier to handle during synthesis. This property is crucial in large-scale manufacturing processes where solubility plays a key role in reaction efficiency. Furthermore, the ester group can be readily converted into other functional groups, such as acids or amides, through well-established chemical transformations.

Recent research has focused on optimizing the synthesis of (S)-2-TERT-BUTOXYCARBONYLAMINO-5-PHENYL-PENT-3-ENOIC ACID ETHYL ESTER using enantioselective methods. The use of chiral catalysts and asymmetric induction techniques has enabled researchers to achieve high enantiomeric excess (ee) values, which are critical for pharmaceutical applications. For instance, a study published in *Angewandte Chemie* demonstrated a novel approach to synthesizing this compound with an ee value exceeding 99% using a proline-based catalyst.

In terms of applications, this compound has shown promise in drug discovery programs targeting various therapeutic areas, including oncology and neurodegenerative diseases. Its unique structure allows for interactions with specific biological targets, making it a valuable lead compound for further optimization. Additionally, its use as an intermediate in the synthesis of more complex molecules has been reported in several patent filings.

From an environmental standpoint, recent studies have evaluated the biodegradability and eco-toxicity of (S)-2-TERT-BUTOXYCARBONYLAMINO-5-PHENYL-PENT-3-ENOIC ACID ETHYL ESTER. These studies have demonstrated that under controlled conditions, the compound undergoes rapid degradation by microbial action, reducing its potential environmental impact. This information is particularly relevant for industries adhering to strict environmental regulations.

In conclusion, (S)-2-TERT-BUTOXYCARBONYLAMINO-5-PHENYL-PENT-3-ENOIC ACID ETHYL ESTER (CAS No. 948887-38-5) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in modern organic chemistry research.